Cas no 886496-87-3 (3-Chloro-5-(trifluoromethyl)phenylmethanol)

• Product Name: 3-Chloro-5-(trifluoromethyl)phenylmethanol
• CAS No: 886496-87-3
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD04115848
• CID: 859209
• PubChem ID: 3857254
• Update Time: 2025-04-19

3-Chloro-5-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-(trifluoromethyl)phenyl)methanol
• 3-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]METHANOL
• [3-chloro-5-(trifluoromethyl)phenyl]methanol
• 3-Chloro-5-(trifluoromethyl)benzyl alcohol
• MFCD04115848
• DTXSID20397424
• FT-0729145
• 886496-87-3
• E89751
• A861622
• AKOS015956025
• CS-0195110
• SCHEMBL630541
• DA-01531
• 3-Chloro-5-(trifluoromethyl)phenylmethanol

• MDL： MFCD04115848
• Inchi： 1S/C8H6ClF3O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2
• InChI Key： RHHJWEABQQBUAC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 210.00600
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.85110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes